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Compound of Interest

Compound Name: Lumigen APS-5

Cat. No.: B15573861 Get Quote

An in-depth examination of the chemiluminescent substrate for sensitive alkaline phosphatase

detection.

Lumigen APS-5 is a highly sensitive, acridan-based chemiluminescent substrate designed for

the detection of alkaline phosphatase (ALP) activity in a variety of research and drug

development applications. Its unique chemical properties result in rapid, high-intensity light

emission, enabling the quantification of low levels of ALP with exceptional signal-to-noise

ratios. This technical guide provides a comprehensive overview of Lumigen APS-5 product

specifications, experimental protocols, and the underlying principles of its mechanism of action.

Core Product Specifications
The following tables summarize the key quantitative and qualitative specifications for Lumigen
APS-5, compiled from various supplier data sheets.[1][2][3][4][5][6]
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Identifier Value

Product Name Lumigen APS-5

CAS Number 193884-53-6[2][4][6]

Molecular Formula C21H15ClNNa2O4PS[2][6]

Molecular Weight 489.82 g/mol [2][6]

Synonyms
APS-5, --INVALID-LINK---methanol 1-

(dihydrogen phosphate) disodium salt (1:2)[6]

Property Specification

Purity ≥98.0%[1][5], typically ~99%[3]

Appearance White to light yellow solid[7]

Solubility
Soluble in water to 5.83 mg/mL (11.90 mM) with

ultrasonic warming to 60°C[2][7]

Storage (Powder) -20°C, sealed from moisture[2][4]

Storage (In Solvent)
-80°C for up to 6 months; -20°C for up to 1

month[2][4]

Shipping Temperature Room temperature[7] or with cold gel packs[8]

Performance Characteristic Value

Detection Target Alkaline Phosphatase (ALP)[1][2][4][5]

Detection Method Chemiluminescence

Maximal Light Emission 450 nm[8]

Peak Intensity
Reaches sustained maximum within seconds of

substrate addition[8]

Temperature Insensitivity
Analytical results are insensitive to temperatures

from 22°C – 35°C[8]
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Principle of Chemiluminescent Detection
The detection of alkaline phosphatase using Lumigen APS-5 is based on a chemical reaction

that produces light. This process, known as chemiluminescence, is initiated when alkaline

phosphatase enzymatically cleaves the phosphate group from the Lumigen APS-5 molecule.

This dephosphorylation event results in an unstable intermediate that rapidly decomposes,

releasing energy in the form of light. The intensity of the emitted light is directly proportional to

the amount of alkaline phosphatase present in the sample, allowing for quantitative

measurement.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15573861?utm_src=pdf-body
https://www.benchchem.com/product/b15573861?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemiluminescent Signal Generation with Lumigen APS-5
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Caption: Mechanism of Lumigen APS-5 chemiluminescence.
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Experimental Protocols
The following section details a generalized protocol for the measurement of alkaline

phosphatase activity using Lumigen APS-5. This protocol is intended as a guideline and

should be optimized for specific experimental needs.[1][2][7]

Materials:

Lumigen APS-5

Samples containing alkaline phosphatase

Distilled water (for control)

96-well plates (white or black for luminescence)

Luminometer

Vortex mixer

Water bath

Protocol for Measurement of Alkaline Phosphatase Activity:

Sample Preparation:

Prepare test samples (e.g., 10 mg) and a negative control (10 µL of distilled water).[2]

Reaction Initiation:

Add 100 µL of Lumigen APS-5 solution to each sample.

Vortex the mixture for 10 seconds at the highest setting to ensure thorough mixing.[2]

Inactivation of Non-Bacterial ALP (Optional):

For applications requiring the specific measurement of bacterial ALP, heat-treat the

samples at 75°C for 1 minute in a water bath to inactivate non-bacterial ALP.[2]
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Measurement:

Transfer the samples to a 96-well plate.

Immediately measure the luminescence using a luminometer.[2] The light output reaches a

sustained maximum within seconds.[8]

Experimental Workflow for ALP Activity Assay
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Caption: Workflow for ALP activity measurement.

Applications in Drug Development and Research
The high sensitivity and rapid kinetics of Lumigen APS-5 make it a valuable tool in various

research and drug development contexts:

Enzyme-Linked Immunosorbent Assays (ELISAs): As a substrate for ALP-conjugated

secondary antibodies, Lumigen APS-5 enables the detection and quantification of antigens

with high sensitivity.[8]

Reporter Gene Assays: In studies of gene expression, secreted alkaline phosphatase

(SEAP) is a common reporter protein. Lumigen APS-5 can be used to measure SEAP

activity in cell culture supernatants, providing a robust method for monitoring gene

transcription.

High-Throughput Screening (HTS): The rapid signal generation and high sensitivity of

Lumigen APS-5 are well-suited for HTS applications, allowing for the rapid screening of

large compound libraries for inhibitors or activators of alkaline phosphatase or ALP-linked

biological processes.

Bacterial Contamination Testing: The protocol's optional heat-inactivation step for non-

bacterial ALP makes Lumigen APS-5 useful for specifically detecting bacterial

contamination in various samples.[1]

Safety and Handling
Lumigen APS-5 should be handled in accordance with standard laboratory safety procedures.

It is classified with the following hazard statements: H302 (Harmful if swallowed), H315

(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation).[3] Appropriate personal protective equipment, including gloves and safety glasses,

should be worn when handling the compound. For detailed safety information, refer to the

product's Safety Data Sheet (SDS).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Lumigen APS-5: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573861#lumigen-aps-5-product-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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